Cas no 715-11-7 (Sec-Butyl 4-Methylbenzenesulfonate (>80%, with an impurity of pTSA))

• Product Name: Sec-Butyl 4-Methylbenzenesulfonate (>80%, with an impurity of pTSA)
• CAS No: 715-11-7
• Molecular Formula: C₁₁H₁₆O₃S
• Molecular Weight: 228.3079
• MDL: MFCD24660588
• CID: 545463
• PubChem ID: 4064321

Sec-Butyl 4-Methylbenzenesulfonate (>80%, with an impurity of pTSA) Properties

Names and Identifiers

• Benzenesulfonic acid, 4-methyl-, 1-methylpropyl ester
• butan-2-yl 4-methylbenzenesulfonate
• sec-Butyl 4-methylbenzenesulfonate
• SEC-BUTYL-P-TOLUENESULFONATE
• P-TOLUENESULFONIC ACID SEC-BUTYL ESTER
• AYHWQTQILBGWRN-UHFFFAOYSA-N
• AK318616
• 4-methylbenzenesulfonic acid, sec-butyl ester
• 4-methylbenzenesulfonic acid butan-2-yl ester
• A828339
• SEC-BUTYL4-METHYLBENZENESULFONATE
• 715-11-7
• FT-0659235
• SCHEMBL92244
• DS-11570
• EN300-7004682
• MFCD24660588
• 2-butyl tosylate
• A914562
• AKOS027324955
• DTXSID20398931
• Sec-Butyl 4-Methylbenzenesulfonate (>80%, with an impurity of pTSA)
• butan-2-yl 4-methylbenzene-1-sulfonate
• CS-W018377
• DB-071274

• MDL： MFCD24660588
• InChIKey： AYHWQTQILBGWRN-UHFFFAOYSA-N
• Inchi： 1S/C11H16O3S/c1-4-10(3)14-15(12,13)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)OC([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 228.08208
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 228.08201554g/mol
• Heavy Atom Count: 15
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8

Experimental Properties

• PSA: 43.37
• Boiling Point: 329.1°C at 760 mmHg